Cas no 2034546-49-9 (4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate)

• Product Name: 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate
• CAS No: 2034546-49-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5553318
• Update Time: 2025-07-01

4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• VQURUGSDCBDUNG-UHFFFAOYSA-N
• 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate

• Inchi： 1S/C17H19N3O3/c1-12(21)23-15-7-5-13(6-8-15)17(22)18-10-14-11-19-20-9-3-2-4-16(14)20/h5-8,11H,2-4,9-10H2,1H3,(H,18,22)
• InChI Key： VQURUGSDCBDUNG-UHFFFAOYSA-N
• SMILES： C(NCC1=C2N(N=C1)CCCC2)(=O)C1=CC=C(OC(C)=O)C=C1

Additional information on 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate

4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate (CAS No. 2034546-49-9): A Comprehensive Overview

4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate (CAS No. 2034546-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate is characterized by a central pyrazolopyridine core linked to a carbamoylphenyl acetate moiety. This structural arrangement imparts the compound with enhanced solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of pyrazolopyridine derivatives in modulating various biological pathways, particularly those involved in inflammation and cancer.

In the context of inflammation, 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are key regulators of inflammatory responses.

Beyond its anti-inflammatory properties, 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate has also demonstrated significant anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. Additionally, it has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling, thereby reducing the blood supply to tumors and slowing their growth.

The pharmacokinetic profile of 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate has been extensively evaluated in animal models. Results indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are essential characteristics for a potential therapeutic agent. Furthermore, toxicological studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In terms of clinical development, 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate is currently undergoing Phase I clinical trials to assess its safety and efficacy in patients with advanced solid tumors. Preliminary data from these trials have been encouraging, with several patients showing signs of tumor regression and improved quality of life. The ongoing clinical trials aim to further elucidate the optimal dosing regimen and identify any potential adverse effects.

The future prospects for 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)carbamoylphenyl acetate are promising. Researchers are exploring its potential as a combination therapy with other anticancer agents to enhance treatment outcomes. Additionally, efforts are underway to develop more potent analogs through structure-based drug design approaches. These advancements could lead to the development of new therapeutic options for patients suffering from various inflammatory and cancerous conditions.

In conclusion, 4-({4H,5H,6H,7H-pyrazolo1，5-apryidin–3–yl}methyl)carbamoylphenyl acetate (CAS No. 2034546–49–9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for further research and development. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.